3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol

Core Science & Biosynthesis

Structural Elucidation of Pyrimidine-Scaffolded Amino Alcohols: A Comprehensive NMR Guide

Executive Summary & Strategic Approach

The structural elucidation of 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol presents a multi-faceted challenge common in kinase inhibitor development. This molecule contains a basic primary amine, a potentially acidic pyrimidine ring, and two adjacent chiral centers (

and ).

The primary analytical risks are:

• Proton Exchange: Rapid exchange of hydroxyl (-OH) and amine (-NH

  ) protons in standard solvents (CDCl ), obscuring scalar coupling data.

• Stereochemical Ambiguity: The existence of two diastereomers (syn and anti) requires precise conformational analysis.

• Tautomeric/Protonation States: The pyrimidine ring nitrogens are sensitive to pH, affecting chemical shifts.

The Core Directive: We will move beyond simple assignment to a mechanistic elucidation . We will utilize solvent-controlled hydrogen bonding to "lock" the flexible propyl chain, allowing us to read the relative stereochemistry directly from scalar couplings (

) and NOE contacts.

Sample Preparation & Solvent Strategy

The choice of solvent is not merely about solubility; it is a tool to manipulate molecular dynamics.

Solvent	Role in Elucidation	Critical Protocol
DMSO-	Primary. High viscosity and H-bond accepting nature slow down proton exchange. Crucial for observing -OH coupling ( ).	Dry sample >4h under high vacuum. Trace acid/water catalyzes exchange, collapsing doublets to singlets.
CDCl	Secondary. Promotes intramolecular H-bonding (OH N) in the propyl chain.	Use for NOE experiments to observe "locked" conformers.
D O Shake	Validation. Identifies exchangeable protons.	Add 1 drop D O to DMSO tube. OH/NH signals disappear; -protons simplify.

1D NMR Analysis: The Foundation

Expected H NMR Spectrum (DMSO- )

The pyrimidine ring induces significant deshielding (ring current effect) on the

proton.

• Pyrimidine Region (7.0 - 9.2 ppm):

  • H2 (s, 1H): Most deshielded (~9.1 - 9.3 ppm) due to flanking nitrogens.

  • H6 (d, 1H): ~8.6 - 8.8 ppm. Couples to H5.

  • H5 (d, 1H): ~7.4 - 7.6 ppm. Upfield due to resonance donation from the alkyl attachment at C4.

  • Diagnostic:

    Hz is characteristic of pyrimidines.

• Aliphatic Region (0.8 - 5.5 ppm):

  • OH (d, 1H): ~5.0 - 5.5 ppm. Visible only in dry DMSO.

  • H1 (dd or ddd, 1H): ~4.5 - 4.8 ppm. Benzylic-like position.

  • H3a/H3b (m, 2H): ~2.6 - 2.9 ppm. Diastereotopic due to adjacent chiral center C2.

  • H2 (m, 1H): ~2.0 - 2.2 ppm. The "multiplet of complexity" coupling to H1, H3a, H3b, and Methyl.

  • Methyl (d, 3H): ~0.8 - 1.0 ppm.

H- N HMBC: The "Expert" Verification

Often overlooked,

N detection is the gold standard for heterocycles.

• Target: Verify the attachment is at Pyrimidine C4, not C2 or C6.

• Observation: In a

  HMBC, the alkyl protons ( ) will show a strong 3-bond correlation to the pyrimidine nitrogens.

  • If attached at C4:

    correlates strongly to N3 and weakly/none to N1 .

  • If attached at C2:

    would correlate equally to N1 and N3 (symmetry).

2D Connectivity Workflow

The following diagram illustrates the logical flow for connecting the fragments.

Figure 1: The connectivity workflow ensures no assumptions are made about the pyrimidine attachment point.

Protocol: 2D Experiment Setup

• COSY: Use a 45° mixing pulse (COSY-45) to minimize diagonal peaks and clarify the coupling between

  and .

• HSQC: Multiplicity-edited (DEPT-135 style).

  and phases positive (red); phases negative (blue). This immediately distinguishes the methylene (negative) from the methine (positive).

• HMBC: Set long-range delay for 8 Hz (

  ). Look for the critical correlation: Pyrimidine C4 ( ) H1 .

Stereochemical Elucidation (The Core Challenge)

This is the most critical section. The molecule has two chiral centers, leading to two possible diastereomers: syn (erythro) and anti (threo).

The "Locked Conformation" Hypothesis

In non-polar solvents (or concentrated solutions), 1,3-amino alcohols often form an intramolecular Hydrogen Bond (IHB) between the hydroxyl proton and the amine nitrogen, forming a pseudo-6-membered chair-like ring.

J-Coupling Analysis ( )

The magnitude of the vicinal coupling constant between

and is governed by the Karplus equation and the dihedral angle.

• Anti-isomer (Threo): In the H-bonded chair conformation,

  and are typically anti-periplanar (180° dihedral).

  • Result: Large coupling constant:

    Hz .

• Syn-isomer (Erythro): In the H-bonded chair conformation,

  and are typically gauche (60° dihedral).

  • Result: Small coupling constant:

    Hz .

NOE/ROESY Validation

To confirm the J-coupling evidence, perform a 1D-NOESY (selective excitation).

• Irradiate H1:

  • If Syn : Strong NOE to Methyl group (they are on the same face).

  • If Anti : Strong NOE to H2; Weak/No NOE to Methyl.

Figure 2: Decision tree for assigning relative stereochemistry based on scalar coupling and NOE data.

Advanced Verification: Mosher's Method (Optional)

If the J-coupling is ambiguous (e.g., ~6 Hz due to conformational averaging), you must determine the Absolute Configuration using Mosher's Method.

• Derivatize the alcohol with

  - and -MTPA chloride.

• Analyze

  values for protons flanking the chiral center ( , Methyl, Pyrimidine-H5).

• A consistent pattern of positive/negative shifts confirms the absolute stereochemistry at C1.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley.

• Reich, H. J. (2023). Structure Determination Using NMR. University of Wisconsin-Madison. [Link]

• Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. Wiley.

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher’s Method for the Determination of Absolute Configuration.[1][2] Nature Protocols, 2, 2451–2458. [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Authoritative source on NOE and 2D pulse sequences).

Sources

• 1. chemistry.illinois.edu [chemistry.illinois.edu]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

application of 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol in kinase inhibitor screening

Introduction: The Pyrimidine Scaffold as a Privileged Moiety in Kinase Inhibitor Discovery

Protein kinases are a large family of enzymes that play a critical role in regulating a vast array of cellular processes, including growth, differentiation, and metabolism. Their dysregulation is a hallmark of many diseases, most notably cancer, making them a primary focus for therapeutic intervention. The development of small molecule kinase inhibitors has revolutionized the treatment of various malignancies and other diseases.

Within the landscape of kinase inhibitor discovery, the pyrimidine nucleus stands out as a "privileged scaffold."[1] This heterocyclic moiety is a key structural component in numerous FDA-approved kinase inhibitors. The success of pyrimidine derivatives often stems from their ability to mimic the adenine base of ATP, enabling them to act as competitive inhibitors that bind to the highly conserved ATP-binding pocket of kinases.[1][2] This mode of action effectively blocks the phosphotransferase activity of the kinase, thereby interrupting the downstream signaling cascade that drives pathological processes.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of pyrimidine-based compounds, exemplified by the structural class of 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol, in kinase inhibitor screening. While public data on this specific molecule is limited, its structure represents a class of compounds that can be effectively evaluated using the protocols detailed herein. We will explore the causality behind experimental choices, provide self-validating protocols, and ground our recommendations in authoritative sources.

The Kinase Inhibitor Screening Cascade: A Strategic Workflow

A typical screening cascade for a library of novel pyrimidine-based compounds involves a multi-tiered approach, starting with broad biochemical assays and progressing to more physiologically relevant cell-based models. This strategy allows for the efficient identification of potent and selective inhibitors while minimizing resource expenditure on non-viable candidates.

Figure 1: A tiered workflow for screening pyrimidine-based kinase inhibitors.

Part 1: Biochemical Kinase Assays for Primary Screening and Potency Determination

Biochemical assays are the cornerstone of initial kinase inhibitor screening. They are performed in a cell-free system, utilizing purified recombinant kinase, a specific substrate, and ATP.[3] The primary objective is to determine if a compound can directly inhibit the enzymatic activity of the target kinase.

Principle of Luminescence-Based Kinase Assays

Luminescence-based assays, such as the Kinase-Glo® platform, are widely used due to their high sensitivity, broad applicability, and amenability to high-throughput screening.[4][5] The principle is straightforward: the assay measures the amount of ATP remaining in the reaction after the kinase-catalyzed phosphorylation of a substrate. The lower the kinase activity (due to inhibition), the more ATP remains. A proprietary luciferase/luciferin reagent is added that produces a luminescent signal directly proportional to the ATP concentration.

Protocol 1: In Vitro Kinase Activity Assay (Luminescence-Based)

This protocol is designed for a 96-well or 384-well plate format to determine the half-maximal inhibitory concentration (IC50) of a test compound.

Materials:

• Test Compound (e.g., a 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol analog)

• Recombinant Kinase of Interest

• Kinase-specific substrate

• Kinase Assay Buffer

• ATP solution

• DMSO (for compound dilution)

• Kinase-Glo® MAX or similar luminescence-based ATP detection reagent

• White, opaque 96-well or 384-well assay plates

• Multichannel pipette or automated liquid handler

• Plate reader with luminescence detection capabilities

Experimental Procedure:

• Compound Preparation:

  • Prepare a 10 mM stock solution of the test compound in 100% DMSO.

  • Create a serial dilution series of the compound. A common starting point is a 10-point, 3-fold serial dilution in DMSO. This will allow for a wide concentration range to be tested.

• Assay Plate Setup:

  • Add 5 µL of the diluted compound solutions or DMSO (for positive and negative controls) to the appropriate wells of the assay plate.[4]

  • Positive Control (Max Kinase Activity): Wells containing kinase, substrate, ATP, and DMSO (vehicle).

  • Negative Control (No Kinase Activity): Wells containing substrate, ATP, and DMSO, but no kinase enzyme.

• Kinase Reaction:

  • Prepare a master mix containing the kinase enzyme in the appropriate kinase buffer. Add 20 µL of this mix to all wells except the negative control wells.[4]

  • Incubate the plate for 10-15 minutes at room temperature. This pre-incubation allows the inhibitor to bind to the kinase before the reaction is initiated.

  • Prepare a master mix of the substrate and ATP in kinase buffer.

  • Initiate the kinase reaction by adding 25 µL of the substrate/ATP mixture to all wells.[4] The final ATP concentration should ideally be at or near the Km value for the specific kinase to ensure sensitive detection of ATP-competitive inhibitors.

  • Mix the plate gently and incubate at 30°C for a predetermined time (e.g., 60 minutes). This time should be within the linear range of the reaction.

• Signal Detection:

  • Equilibrate the assay plate and the Kinase-Glo® MAX reagent to room temperature.

  • Add 50 µL of the Kinase-Glo® MAX reagent to each well.[4]

  • Mix the plate on an orbital shaker for 2 minutes and then incubate at room temperature for 10 minutes to stabilize the luminescent signal.[4]

  • Measure the luminescence using a plate reader.

Data Analysis:

• Calculate Percent Inhibition: The percent inhibition for each compound concentration is calculated using the following formula:[4] % Inhibition = 100 * (1 - (Signal_Compound - Signal_Negative) / (Signal_Positive - Signal_Negative))

• IC50 Determination: Plot the percent inhibition against the logarithm of the compound concentration. Use a non-linear regression analysis (sigmoidal dose-response curve) to determine the IC50 value, which is the concentration of the inhibitor required to reduce the kinase activity by 50%.

Parameter	Example Value	Notes
Final Compound Conc.	0.001 - 10 µM	10-point, 3-fold dilution
Final Kinase Conc.	1-5 nM	Varies depending on kinase activity
Final Substrate Conc.	10-100 µM	Should be at or above Km
Final ATP Conc.	10 µM	Should be at or near Km
Final DMSO Conc.	< 1%	High DMSO can inhibit kinase activity[5]
Incubation Time	60 minutes	Determined by reaction kinetics
Temperature	30°C	Optimal for most kinases

Table 1: Example parameters for a biochemical kinase assay.

Part 2: Cell-Based Assays for Assessing Cellular Efficacy

While biochemical assays are excellent for determining direct enzyme inhibition, they do not provide information on a compound's ability to enter cells, engage its target in a complex cellular environment, or exert a biological effect.[6] Cell-based assays are therefore a critical next step to validate promising hits.[7]

Protocol 2: Cellular Target Engagement using NanoBRET™ Technology

Principle: The NanoBRET™ Target Engagement (TE) assay is a powerful method to quantify compound binding to a specific kinase in living cells.[8] It relies on Bioluminescence Resonance Energy Transfer (BRET), an energy transfer phenomenon between a NanoLuc® luciferase-tagged kinase (the energy donor) and a fluorescently labeled tracer that reversibly binds to the kinase's active site (the energy acceptor). When an unlabeled test compound is introduced, it competes with the tracer for binding to the kinase. This displacement of the tracer from the kinase leads to a decrease in the BRET signal, which can be measured to determine the compound's apparent affinity for the target in its native cellular environment.[8]

Experimental Procedure (General Workflow):

• Cell Preparation:

  • Transfect cells (e.g., HEK293) with a plasmid encoding the target kinase fused to NanoLuc® luciferase.

  • Plate the transfected cells in a white, 96-well assay plate and incubate for 24 hours.

• Compound and Tracer Addition:

  • Prepare serial dilutions of the test compound.

  • Add the test compound and a fixed concentration of the fluorescent tracer to the cells.

• Signal Detection:

  • Add the NanoBRET™ substrate to the wells.

  • Measure the donor emission (460 nm) and acceptor emission (618 nm) simultaneously using a BRET-capable plate reader.

• Data Analysis:

  • Calculate the BRET ratio (Acceptor Emission / Donor Emission).

  • Plot the BRET ratio against the compound concentration to generate a dose-response curve and determine the IC50 value, which reflects the compound's potency in engaging the target within the cell.

Figure 2: Principle of the NanoBRET™ Target Engagement Assay.

Protocol 3: Cellular Phosphorylation Assay by Western Blot

Principle: This assay directly measures the functional consequence of kinase inhibition within a cell by quantifying the phosphorylation state of a known downstream substrate of the target kinase.[8] A reduction in the phosphorylation of the substrate upon treatment with the inhibitor provides strong evidence of on-target activity.

Experimental Procedure:

• Cell Treatment:

  • Plate a cancer cell line known to be dependent on the target kinase signaling pathway.

  • Treat the cells with various concentrations of the test compound for a specified duration (e.g., 2 hours). Include a vehicle control (DMSO).

• Cell Lysis:

  • Wash the cells with ice-cold PBS and lyse them in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation states of proteins.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard method (e.g., BCA assay) to ensure equal loading.

• Western Blotting:

  • Separate the protein lysates by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the phosphorylated form of the substrate (e.g., anti-phospho-STAT3).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) reagent and an imaging system.

• Data Analysis:

  • Strip the membrane and re-probe with an antibody against the total protein of the substrate to serve as a loading control.

  • Quantify the band intensities for the phosphorylated and total protein.

  • Normalize the phospho-protein signal to the total protein signal for each treatment condition.

  • Plot the normalized phospho-protein levels against the compound concentration to assess the dose-dependent inhibition of downstream signaling.

Protocol 4: Cell Proliferation Assay

Principle: Many cancers are driven by hyperactive kinases that promote uncontrolled cell proliferation.[6] A cell proliferation assay determines if an inhibitor can block the growth of cancer cells that are dependent on the target kinase. The BaF3 cell proliferation assay is a classic example where the survival of BaF3 cells, which normally depend on Interleukin-3 (IL-3), is engineered to be dependent on the activity of an expressed oncogenic kinase. Inhibition of this kinase leads to cell death.[8]

Experimental Procedure:

• Cell Plating:

  • Plate the kinase-dependent cancer cell line (or engineered BaF3 cells) in a 96-well clear-bottom plate at a low density.

• Compound Treatment:

  • Add serial dilutions of the test compound to the wells. Include a vehicle control.

• Incubation:

  • Incubate the plate for 72 hours under standard cell culture conditions (37°C, 5% CO2).

• Viability Measurement:

  • Add a viability reagent such as CellTiter-Glo® (which measures ATP as an indicator of metabolic activity) or resazurin to each well.

  • Incubate as per the manufacturer's instructions.

  • Measure the luminescence or fluorescence using a plate reader.

• Data Analysis:

  • Calculate the percent inhibition of cell proliferation for each concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration and perform a non-linear regression to determine the GI50 (concentration for 50% growth inhibition).

Conclusion and Future Directions

The protocols outlined in this document provide a robust framework for the initial screening and characterization of novel pyrimidine-based kinase inhibitors. By progressing from direct biochemical inhibition to cellular target engagement and functional outcomes, researchers can build a comprehensive profile of their compounds. Hits that demonstrate high potency in biochemical assays, confirm on-target binding in cells, inhibit downstream signaling, and suppress the proliferation of kinase-dependent cancer cells represent promising candidates for further lead optimization and preclinical development. These subsequent steps would involve assessing the compound's selectivity across a broad panel of kinases (kinome scanning), evaluating its pharmacokinetic properties, and ultimately testing its efficacy in in vivo models. The pyrimidine scaffold continues to be a fertile ground for the discovery of next-generation kinase inhibitors, and a systematic screening approach is paramount to unlocking its full therapeutic potential.

References

• Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. [Link]

• INiTS. (2020, November 26). Cell-based test for kinase inhibitors. [Link]

• BellBrook Labs. (2018, December 10). How Does a Biochemical Kinase Assay Work?[Link]

• Celtarys Research. (2025, August 14). Troubleshooting and Optimizing Kinase Assay Performance. [Link]

• Cancer Research. (2020, August 15). Abstract 4040: A cell-based screening assay to identify novel kinase inhibitors. [Link]

• Creative Biolabs. (2023, December 18). Immuno-oncology Cell-based Kinase Assay Service. [Link]

• PubMed. (2012, November 1). Identification of pyrimidine derivatives as hSMG-1 inhibitors. [Link]

• Reaction Biology. Kinase Screening Assay Services. [Link]

• Eurofins Discovery. In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays. [Link]

• Bio-protocol. (2014, March 5). IP-Kinase Assay. [Link]

• ResearchGate. (2020, October 29). Pyrimidine and fused pyrimidine derivatives as promising protein kinase inhibitors for cancer treatment | Request PDF. [Link]

• ACS Publications. (2021, August 1). Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. bellbrooklabs.com [bellbrooklabs.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 6. inits.at [inits.at]
• 7. Immuno-oncology Cell-based Kinase Assay Service - Creative Biolabs [creative-biolabs.com]
• 8. reactionbiology.com [reactionbiology.com]

Application Note: High-Sensitivity LC-MS/MS Quantification of 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol in Biological Matrices

This Application Note details the method development and validation strategy for the quantification of 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol (referred to herein as AMPP ), a polar, basic pyrimidine derivative.

Given the physicochemical properties of AMPP (hydrophilic, basic primary amine, hydroxyl group), standard reversed-phase C18 methods often fail to provide adequate retention or suffer from severe matrix suppression. This guide prioritizes a HILIC-MS/MS approach coupled with Mixed-Mode Cation Exchange (MCX) SPE to ensure high sensitivity and robustness in biological matrices (plasma/serum).

Executive Summary

Quantifying small, polar pyrimidine alcohols like AMPP in complex biological matrices presents two primary challenges: retention loss (elution in the solvent front on C18) and ion suppression (co-elution with salts/phospholipids). This protocol utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) to retain the polar analyte and Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction to selectively isolate the basic amine, removing neutral and acidic interferences.

Analyte Profile & Physicochemical Properties[1][2][3][4][5][6]

Understanding the molecule is the first step in method design.

Property	Value (Calculated)	Analytical Implication
Formula	C₈H₁₃N₃O
Molecular Weight	167.21 g/mol	Precursor ion [M+H]⁺ = 168.2
LogP	~ -0.5 to 0.2 (Hydrophilic)	Poor retention on C18; Ideal for HILIC.
pKa (Basic)	~9.2 (Primary Amine)	Positively charged at neutral/acidic pH. Ideal for Cation Exchange SPE.
pKa (Acidic)	~1.5 (Pyrimidine N)
Solubility	High in water/methanol	Use aqueous/organic diluents; avoid pure hexane/MTBE.

Sample Preparation Protocol

Rationale: Protein precipitation (PPT) is often insufficient for polar analytes due to high matrix effects. We utilize Mixed-Mode Strong Cation Exchange (MCX) . The sorbent binds the basic AMPP via ionic interaction, allowing rigorous washing of interferences.

Materials

• SPE Cartridge: Oasis MCX (30 mg/1 cc) or equivalent (Strata-X-C).

• Internal Standard (IS): Stable isotope labeled AMPP-d3 or a structural analog (e.g., Pyridoxamine).

• Matrix: Plasma, Serum, or Urine.[1]

Step-by-Step Workflow

• Pre-treatment:

  • Aliquot 100 µL biological sample.

  • Add 20 µL Internal Standard solution.

  • Add 100 µL 4% Phosphoric Acid (H₃PO₄) in water. Note: Acidification ensures the amine is protonated (charged) for capture.

  • Vortex mix for 30 seconds.

• SPE Conditioning:

  • Add 1 mL Methanol (MeOH).

  • Add 1 mL Water (Milli-Q).

• Loading:

  • Load the pre-treated sample onto the cartridge at a slow flow rate (~1 mL/min).

• Washing (Critical Step):

  • Wash 1: 1 mL 2% Formic Acid in Water. (Removes proteins/salts).

  • Wash 2: 1 mL 100% Methanol. (Removes neutral hydrophobic interferences/lipids). Note: The analyte remains bound by ionic charge.

• Elution:

  • Elute with 2 x 250 µL of 5% Ammonium Hydroxide (NH₄OH) in Methanol.

  • Mechanism: High pH neutralizes the amine, breaking the ionic bond and releasing the analyte.

• Reconstitution:

  • Evaporate eluate to dryness under Nitrogen at 40°C.

  • Reconstitute in 100 µL Mobile Phase (90:10 ACN:Buffer).

LC-MS/MS Method Parameters

Rationale: A HILIC approach is selected.[2] The high organic mobile phase needed for HILIC enhances desolvation efficiency in the MS source, boosting sensitivity compared to aqueous reversed-phase methods.

Chromatographic Conditions

• Column: Waters ACQUITY UPLC BEH Amide (1.7 µm, 2.1 x 100 mm) or Phenomenex Kinetex HILIC.

• Column Temp: 40°C.

• Flow Rate: 0.4 mL/min.

• Injection Vol: 2-5 µL.

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (adjusted with Formic Acid).

• Mobile Phase B: Acetonitrile (ACN).

Gradient Profile:

Time (min)	%A (Aqueous)	%B (Organic)	Phase
0.0	5	95	Initial Hold
1.0	5	95	Start Gradient
4.0	40	60	Elution
4.1	50	50	Wash
5.0	50	50	Wash Hold
5.1	5	95	Re-equilibration

| 7.0 | 5 | 95 | End |

Mass Spectrometry (ESI+)[9]

• Source: Electrospray Ionization (Positive Mode).[3]

• Capillary Voltage: 2.5 kV.

• Desolvation Temp: 500°C.

• Cone Gas: 150 L/Hr.

MRM Transitions:

Analyte	Precursor (m/z)	Product (m/z)	Cone (V)	Collision (eV)	Type
AMPP	168.2	150.2	25	18	Quant (Loss of H₂O)
AMPP	168.2	94.1	25	28	Qual (Pyrimidine frag)

| IS | [M+H]+ | [Frag]+ | - | - | Internal Standard |

Note: The loss of water (168 -> 150) is often the most intense transition for aliphatic alcohols, but check background noise. The pyrimidine ring cleavage (168 -> 94) is more specific.

Method Validation & Logic

This method is designed to be self-validating through the use of Matrix-Matched Calibration and Internal Standardization .

Visualized Workflow (DOT Diagram)

Caption: Step-by-step analytical workflow from sample pretreatment to data acquisition, highlighting the critical MCX mechanism.

Validation Criteria (FDA/EMA Guidelines)

• Linearity: R² > 0.99 over the range of 1.0 ng/mL to 1000 ng/mL.

• Accuracy & Precision: Intra- and inter-day CV < 15% (20% at LLOQ).

• Matrix Effect: Calculate Matrix Factor (MF).

  • Target: 0.85 - 1.15. If MF < 0.5, ion suppression is too high; improve Wash 2 in SPE.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Peak Tailing	Secondary interactions with silanols.	Increase buffer concentration (up to 20mM) or adjust pH to 3.0 to suppress silanol activity.
Low Recovery	Analyte eluting during Wash 1.	Ensure sample pH is < 3.0 during loading. The amine must be charged to bind to MCX.
Carryover	Analyte sticking to injector needle.	Use a needle wash of 90:10 ACN:Water with 0.1% Formic Acid.
Retention Shift	HILIC column equilibration issues.	HILIC requires longer equilibration than C18. Allow at least 20 column volumes between runs or extend the re-equilibration step.

References

• US FDA. (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Department of Health and Human Services. [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. [Link]

• Jian, W., et al. (2010). "HILIC-MS/MS for the determination of polar metabolites in biological fluids." Bioanalysis, 2(7).
• Waters Corporation. "Oasis MCX Sample Extraction Products: Care and Use Manual." (Standard protocol for MCX mechanism).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pyrimidine Biosynthesis Analysis Service - Creative Proteomics [creative-proteomics.com]
• 3. Comprehensive quantification of purine and pyrimidine metabolism in Alzheimer's disease postmortem cerebrospinal fluid by LC-MS/MS with metal-free column - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Characterization and Assay Development for Pyrimidine Amino-Alcohol Scaffolds

This Application Note is structured to guide drug discovery professionals in characterizing 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol , a functionalized pyrimidine scaffold. Given its structural properties—a pyrimidine "hinge-binding" core coupled with a polar amino-alcohol tail—this molecule represents a classic Privileged Structure often utilized in kinase inhibitor design and fragment-based drug discovery (FBDD).

Executive Summary

The molecule 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol (hereafter referred to as PAM-4-OH ) possesses a dual-nature pharmacophore: a lipophilic, aromatic pyrimidine ring capable of

- stacking and hydrogen bonding, and a polar, aliphatic amino-alcohol chain that influences solubility and solvent-exposed interactions.

This guide outlines a tiered assay development strategy to validate the biological activity of PAM-4-OH. We reject the "one-size-fits-all" approach in favor of a Target-Class Profiling strategy, prioritizing Kinase Inhibition and Metabolic Stability , as these are the highest-probability bioactivities for this chemical class.

Key Assay Modules

• Physicochemical Profiling: pKa and LogD determination to predict membrane permeability.

• Biochemical Screening: TR-FRET assays for ATP-competitive kinase inhibition.

• Cellular Viability: ATP-quantification assays to determine cytotoxicity windows.

Structural Analysis & Mechanistic Hypothesis

Before assay design, we must understand the "Why."

• The Pyrimidine Core: In medicinal chemistry, pyrimidines are "privileged scaffolds" that frequently mimic the adenine ring of ATP. They are ubiquitous in FDA-approved drugs (e.g., Imatinib, Dasatinib) where they bind to the "hinge region" of kinase enzymes.

• The Amino-Alcohol Tail: This moiety (3-amino-2-methyl-propan-1-ol) often acts as a "solubilizing tail" that extends into the solvent front of the protein pocket, improving oral bioavailability and forming critical H-bonds with residues like Aspartate or Glutamate in the active site.

Hypothesis: PAM-4-OH is likely a Type I or Type 1.5 Kinase Inhibitor or a biosynthetic intermediate. Therefore, activity must be measured via ATP-competition assays .

Physicochemical Profiling (The Pre-Requisite)

Bioactivity data is useless if the compound precipitates in the assay buffer. The amino group implies pH-dependent solubility.

Protocol A: High-Throughput pKa & LogD Determination

Objective: Determine the ionization state at physiological pH (7.4).

Methodology: Potentiometric Titration (e.g., SiriusT3).

• Sample Prep: Dissolve 1 mg PAM-4-OH in 100% DMSO (Stock 10 mM).

• Titration: Dilute to 50 µM in 0.15 M KCl (aq). Titrate with 0.5 M HCl and 0.5 M KOH from pH 2.0 to 12.0.

• Data Output:

  • Expected pKa (Pyrimidine N): ~1.0–2.0 (Very weak base).

  • Expected pKa (Primary Amine): ~9.5–10.5 (Basic).

  • Implication: At pH 7.4, the amine is protonated (

    ), increasing solubility but potentially hindering passive membrane diffusion unless an active transporter is involved.

Biochemical Assay: Kinase Inhibition Screen (TR-FRET)

Rationale: To measure the activity of PAM-4-OH, we utilize a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay (e.g., LanthaScreen™). This format is superior to standard ELISA because it is homogeneous (no wash steps), ratiometric (corrects for compound interference), and highly sensitive.

Experimental Design

• Target: Generic Serine/Threonine Kinase (e.g., CDK2 or MAPK) or Tyrosine Kinase (e.g., SRC) panel.

• Tracer: Alexa Fluor™ 647-labeled ATP-competitive tracer.

• Antibody: Europium (Eu)-labeled anti-tag antibody (binds to the kinase).

Detailed Protocol

Materials:

• Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• PAM-4-OH (Serial dilution in DMSO).

• Kinase/Antibody Mixture (Eu-Anti-GST + Recombinant Kinase).

• Tracer 222 (Alexa Fluor 647).

Step-by-Step Workflow:

• Compound Plating: Dispense 10 nL of PAM-4-OH (10-point dose-response, top conc 10 µM) into a 384-well low-volume white plate using an acoustic dispenser (e.g., Echo 550).

• Enzyme Addition: Add 5 µL of Kinase/Antibody mix.

  • Note: Pre-incubate for 15 mins to allow the compound to bind the hinge region (Slow-off rate check).

• Tracer Addition: Add 5 µL of Tracer 222 solution (Final concentration =

  of the tracer).

• Incubation: Incubate for 60 minutes at Room Temperature (RT) in the dark.

• Detection: Read on a multimode plate reader (e.g., EnVision).

  • Excitation: 337 nm (Europium).

  • Emission 1: 665 nm (Tracer/FRET signal).

  • Emission 2: 615 nm (Europium reference).

• Calculation:

  Calculate using a 4-parameter logistic fit.

Self-Validating Control:

• Z-Prime (

  ): Must be > 0.5.

• Reference: Include Staurosporine (pan-kinase inhibitor) as a positive control. If Staurosporine fails, the assay is invalid.

Cellular Assay: Viability & Off-Target Toxicity

Rationale: If PAM-4-OH inhibits kinases, it should arrest cell proliferation. Conversely, if it is a metabolic intermediate, it might be non-toxic. We use an ATP-quantification assay (CellTiter-Glo®) because it is robust against optical interference from the pyrimidine ring.

Protocol

• Cell Seeding: Seed HCT-116 (Colon Cancer) or HEK-293 (Kidney) cells at 5,000 cells/well in 96-well opaque plates. Incubate 24h.

• Treatment: Add PAM-4-OH (0.1 nM to 100 µM). DMSO final conc < 0.5%.

• Exposure: Incubate for 72 hours at 37°C, 5% CO2.

• Lysis/Detection: Add 100 µL CellTiter-Glo reagent. Shake 2 mins. Incubate 10 mins.

• Read: Measure Luminescence (Integration time: 1.0s).

Visualization of the Workflow

The following diagram illustrates the decision logic for characterizing PAM-4-OH, ensuring resources are not wasted on cellular assays if the physicochemical properties are poor.

Caption: Integrated workflow for the characterization of PAM-4-OH, prioritizing solubility checks before expensive biological screening.

Data Presentation Standards

When reporting the activity of PAM-4-OH, use the following table format to ensure comparability across experiments.

Table 1: Summary of PAM-4-OH Activity Profile

Assay Type	Parameter	Result (Example)	Interpretation
Physicochemical	pKa (Amine)	9.8 ± 0.1	Highly ionized at physiological pH; low passive permeability expected.
Physicochemical	LogD (pH 7.4)	-1.2	Hydrophilic; requires transporter or high concentration for cell entry.
Biochemical	CDK2/CycA	450 nM	Moderate potency; likely hits the ATP pocket.
Cellular	HCT-116	> 10 µM	Poor cellular activity (likely due to permeability issues indicated by LogD).

References

• Zhang, J. et al. (2009). Targeting Cancer with Small Molecule Kinase Inhibitors. Nature Reviews Cancer. Link

• LanthaScreen™ Eu Kinase Binding Assay . Thermo Fisher Scientific User Guide. Link

• Lipinski, C. A. (2004). Lead- and drug-like compounds: the rule-of-five revolution. Drug Discovery Today. Link

• Promega Corporation. (2023). CellTiter-Glo® Luminescent Cell Viability Assay Protocol. Link

Application Note: Utilizing 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol in Fragment-Based Drug Design (FBDD)

Executive Summary & Strategic Value

In the landscape of Fragment-Based Drug Design (FBDD), 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol (hereafter referred to as Fragment P4-AM ) represents a "privileged scaffold." Unlike high-throughput screening hits which are often lipophilic and structurally complex, Fragment P4-AM is designed to adhere strictly to the Rule of Three (Ro3) while offering distinct vectors for chemical elaboration.

This guide details the protocol for utilizing Fragment P4-AM as a starting point for lead generation, specifically targeting kinases (targeting the ATP hinge region) and metalloenzymes . Its value lies in its high Ligand Efficiency (LE) and the presence of a pyrimidine core—a proven pharmacophore—coupled with a flexible, polar side chain that enhances solubility for biophysical screening.

Physicochemical Profile & Ro3 Compliance

Property	Value	Ro3 Criteria	Status
Molecular Weight	~167.2 Da	< 300 Da	✅ Pass
cLogP	~ -0.5 to 0.2	< 3	✅ Pass
H-Bond Donors	2 (NH₂, OH)	≤ 3	✅ Pass
H-Bond Acceptors	4 (N, N, NH₂, OH)	≤ 3	⚠️ Borderline*
PSA	~65 Ų	< 60-80 Ų	✅ Pass
Solubility (PBS)	> 5 mM	> 1 mM	✅ Excellent

*Note: While H-bond acceptors are slightly elevated, the high solubility renders this an asset for NMR-based screening.

Application 1: Biophysical Screening Protocols

Because Fragment P4-AM is a low-affinity binder (typically

in the M to mM range), traditional biochemical assays may yield false negatives. We utilize Saturation Transfer Difference (STD) NMR and Surface Plasmon Resonance (SPR) for robust detection.

Protocol A: STD-NMR Screening (The Gold Standard)

Objective: Confirm binding and map the epitope (which protons are in contact with the protein).

Materials:

• Target Protein: >95% purity, 10-20

  M in deuterated buffer.

• Fragment P4-AM: 500

  M - 1 mM (d6-DMSO stock).

• Buffer: 50 mM Phosphate, 150 mM NaCl, pD 7.4.

Workflow:

• Sample Prep: Mix protein and ligand at a 1:50 or 1:100 ratio. High ligand excess is crucial for the saturation transfer effect.

• Pulse Sequence: Apply a train of Gaussian pulses (on-resonance at -1 ppm or 12 ppm) to saturate protein signals selectively.

• Acquisition: Record the on-resonance (saturated) and off-resonance (reference) spectra.

• Analysis: Subtract spectra. Signals from Fragment P4-AM that appear in the difference spectrum indicate magnetization transfer from the protein, confirming binding.

  • Insight: If the pyrimidine protons show stronger STD signals than the propyl chain, the ring is the primary anchor (likely the hinge binder).

Protocol B: SPR "Clean Screen"

Objective: Determine binding kinetics and validate stoichiometry.

• Immobilization: Couple target protein to a CM5 sensor chip (aim for moderate density, ~3000 RU) to avoid mass transport limitations.

• Injection: Inject Fragment P4-AM in a concentration series (e.g., 10

  M to 1 mM).

• Solvent Correction: Critical due to the refractive index change from DMSO. Include calibration standards (1-5% DMSO).

• Evaluation: Look for "square wave" sensorgrams typical of fast-on/fast-off kinetics.

  • Warning: Slow dissociation curves for a fragment of this size often indicate non-specific aggregation or promiscuous binding.

Structural Biology: Binding Mode Hypothesis

Understanding the binding mode is prerequisite to optimization. For Fragment P4-AM, the pyrimidine ring is the dominant pharmacophore.

Hypothetical Binding Mode (Kinase Target)

• Interaction A (Hinge): The pyrimidine N1 or N3 acts as a Hydrogen Bond Acceptor (HBA) to the backbone NH of the hinge region (e.g., Met, Leu residues).

• Interaction B (Ribose Pocket): The 3-amino and 1-hydroxyl groups on the propyl chain position themselves towards the solvent front or the ribose-binding pocket, interacting with conserved Asp or Glu residues.

• Interaction C (Hydrophobic): The 2-methyl group provides a subtle hydrophobic contact, potentially restricting the conformation of the propyl chain to reduce entropic penalties upon binding.

Visualization: Structural Interaction Map

The following diagram illustrates the logical flow from screening to structural validation.

Figure 1: Critical path for validating Fragment P4-AM from library to structural model.

Application 2: Fragment Optimization (The "Grow" Strategy)

Once binding is confirmed, the low affinity must be improved. Fragment P4-AM offers two primary "Exit Vectors" for chemical growth without disrupting the core binding.

Vector 1: The Primary Amine ( )

The amino group at position 3 is an ideal handle for amide coupling or reductive amination .

• Target: Reach into the "back pocket" or solvent channel.

• Chemistry: React Fragment P4-AM with a diverse set of acyl chlorides or carboxylic acids.

• Rationale: Converting the amine to an amide creates a new H-bond donor/acceptor motif and extends the scaffold by 3-5 Å, potentially capturing interactions with the P-loop or DFG motif in kinases.

Vector 2: The Hydroxyl Group ( )

The hydroxyl group can be utilized for ether formation or transformed into a leaving group for nucleophilic substitution.

• Target: Solubilizing groups or specific H-bonds with surface residues.

• Chemistry: Mitsunobu reaction to attach heteroaromatic rings.

Synthetic Protocol: Library Generation via Amide Coupling

Objective: Generate a library of 20-50 analogues to probe the space around the amine vector.

• Dissolution: Dissolve Fragment P4-AM (1 equiv) in DCM/DMF (1:1).

• Base: Add DIPEA (3 equiv).

• Coupling: Add R-COOH (1.2 equiv) and HATU (1.2 equiv).

• Incubation: Stir at RT for 12 hours.

• Purification: Since the fragment is polar, standard silica chromatography may fail. Use Mass-Directed Preparative HPLC (Reverse Phase C18) with an acidic gradient (Water/Acetonitrile + 0.1% Formic Acid).

• QC: Verify by LC-MS. Expect shift in retention time and MW increase.

Visualization: Optimization Pathways

Figure 2: Strategic growth vectors for Fragment P4-AM optimization.

Troubleshooting & Critical Controls

Issue	Probable Cause	Corrective Action
No STD-NMR Signal	T1 relaxation mismatch or tight binding (slow exchange).	Run a experiment or lower protein concentration to ensure fast exchange regime.
SPR Aggregation	Compound insolubility or promiscuous binding.	Add 0.05% Tween-20 to running buffer; check binding dependence on detergent.
Crystal Cracking	High concentration of fragment in soaking solution.	Use "cocktail soaking" at lower concentrations or co-crystallize rather than soak.

References

• Erlanson, D. A., et al. (2016). "Twenty years on: the impact of fragment-based drug discovery." Nature Reviews Drug Discovery. Link

• Jahnke, W., & Erlanson, D. A. (2006). "Fragment-based approaches in drug discovery." Wiley-VCH.

• Congreve, M., et al. (2003).[1] "A 'Rule of Three' for fragment-based lead discovery?" Drug Discovery Today. Link

• Scott, D. E., et al. (2012). "Fragment-based approaches in drug discovery and chemical biology." Biochemistry. Link

• Mashalidis, E. H., et al. (2013). "Fragment-based approaches to inhibit kinase activity." Journal of Medicinal Chemistry. (Specific context for pyrimidine scaffolds).

Sources

• 1. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Pyrimidine Derivatives

Welcome to the Technical Support Center for Pyrimidine Synthesis. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address the common pitfalls and challenges encountered during the synthesis of pyrimidine derivatives, providing field-proven insights and troubleshooting protocols to enhance the efficiency and success of your experimental work. Our focus is on explaining the causality behind experimental outcomes and offering robust, self-validating solutions.

Troubleshooting Guide: Common Synthesis Problems

This section directly addresses specific issues you might encounter in the laboratory. We focus primarily on the widely used Biginelli reaction for synthesizing dihydropyrimidinones (DHPMs) but also address broader challenges applicable to other pyrimidine synthesis routes.

Question 1: My Biginelli reaction has a very low yield (<40%). What are the most likely causes and how can I fix it?

Low yields are a frequent issue in the classical Biginelli reaction. The problem often stems from one or more of the following factors:

• Suboptimal Catalyst Selection and Concentration : The choice and amount of catalyst are critical.[1] Traditional Brønsted acids like HCl can be effective but may also promote side reactions.[1] The reaction often struggles to proceed efficiently without a catalyst, leading to poor yields.[2][3]

  • Causality : The catalyst's primary role is to activate the aldehyde component, facilitating the formation of a key N-acyliminium ion intermediate. This intermediate is then attacked by the β-ketoester. Insufficient catalysis slows this rate-determining step, allowing competing side reactions to dominate.

  • Troubleshooting & Optimization :

    • Screen Catalysts : If a simple Brønsted acid is failing, consider screening Lewis acids (e.g., FeCl₃, ZnCl₂, lanthanide triflates) or employing heterogeneous acid catalysts.[1][4] Chiral phosphoric acids have also been used to achieve enantioselectivity.[5]

    • Optimize Catalyst Loading : Start with a catalytic amount (e.g., 10-20 mol%) and incrementally increase it. Monitor the reaction by Thin Layer Chromatography (TLC) to find the optimal concentration that maximizes product formation without excessive byproduct generation.[1]

    • Consider Solvent-Free Conditions : In some cases, solvent-free reactions can lead to higher yields and shorter reaction times.[4][6]

• Prevalent Side Reactions : The most common side reaction is the Knoevenagel condensation between the aldehyde and the β-ketoester, which consumes your starting materials.[7]

  • Causality : The Knoevenagel pathway competes directly with the formation of the desired N-acyliminium ion. If the aldehyde and β-ketoester react with each other faster than the aldehyde reacts with urea, the yield of the pyrimidine product will be significantly reduced.

  • Troubleshooting & Optimization :

    • Alter Stoichiometry : Use a slight excess of urea or thiourea (e.g., 1.2–1.5 equivalents).[7] This shifts the equilibrium towards the formation of the N-acyliminium ion, outcompeting the Knoevenagel pathway.

    • Control Temperature : Lowering the initial reaction temperature can sometimes suppress the Knoevenagel condensation more than the main reaction pathway.

• Incomplete Cyclization : The reaction may stall after the formation of an open-chain ureide intermediate, which fails to cyclize.[7]

  • Causality : The final cyclization-dehydration step requires sufficient activation energy. This step can be particularly slow for sterically hindered substrates or under insufficiently acidic conditions.

  • Troubleshooting & Optimization :

    • Increase Temperature : Heating the reaction mixture, often to reflux in a suitable solvent like ethanol or THF, provides the necessary energy for ring closure.[7]

    • Increase Acid Catalyst Strength/Concentration : A stronger acid or a higher catalyst loading can more effectively protonate the carbonyl group, facilitating the final intramolecular nucleophilic attack.[7]

• Poor Reagent Purity : Impurities in the starting materials, especially the aldehyde, can inhibit the reaction or lead to unwanted byproducts.[1]

  • Causality : Aldehydes are prone to oxidation to carboxylic acids. These acidic impurities can interfere with the catalyst and alter the reaction pH. The purity of all starting materials is crucial for predictable reactivity.[8]

  • Troubleshooting & Optimization :

    • Purify Reagents : Ensure the aldehyde is freshly distilled or purified before use. Check the purity of the β-ketoester and urea.

    • Use High-Purity Intermediates : Sourcing high-purity intermediates is critical for reproducible results and minimizing downstream purification challenges.[8]

Question 2: I've isolated a major byproduct instead of my target pyrimidine. How can I identify it and prevent its formation?

Byproduct formation is a clear indicator that a competing reaction pathway is favored under your current conditions.

• Identification of Common Byproducts :

  • Knoevenagel Adduct : This product arises from the condensation of the aldehyde and the β-ketoester.[7] It can be identified by NMR and mass spectrometry; it will contain moieties from both starting materials but will lack the urea component.

  • Open-Chain Ureide Intermediate : This intermediate incorporates all three components but has failed to cyclize.[7] Its mass will correspond to the sum of the reactants.

  • Hantzsch-type Dihydropyridines : Under certain conditions, a competing Hantzsch-type reaction can occur, leading to a dihydropyridine derivative instead of the dihydropyrimidinone.[1]

• Prevention Strategies :

  • To Prevent Knoevenagel Adduct : As detailed in Question 1, use an excess of urea (1.2-1.5 equivalents) and consider optimizing the catalyst and temperature.[7]

  • To Promote Cyclization : If the open-chain intermediate is isolated, increase the reaction temperature or the concentration/strength of the acid catalyst to drive the final ring-closing step.[7]

  • Solvent Choice : The solvent can significantly influence which reaction pathway is favored.[9] Polar solvents generally perform well, but it is worth screening different options like ethanol, acetonitrile, or even solvent-free conditions.[1][10]

Troubleshooting Workflow: Low Yield in Biginelli Reaction

This diagram outlines a logical workflow for troubleshooting low yields.

Caption: Troubleshooting workflow for low Biginelli reaction yields.

Question 3: My purified product is difficult to handle (e.g., oily, poor solubility) or the purification itself is challenging. What can I do?

Purification is often as challenging as the reaction itself. Dihydropyrimidinones can sometimes be difficult to crystallize or may have poor solubility in common chromatography solvents.

• Purification Strategies :

  • Recrystallization : This is the most common method for purifying DHPMs.[11] Experiment with a range of solvents. A mixture of a good solvent (e.g., ethanol, ethyl acetate) and a poor solvent (e.g., hexane) is often effective.

  • Column Chromatography : If recrystallization fails, silica gel column chromatography is the next step.[7] A gradient elution starting with a non-polar solvent (like hexane) and gradually increasing the polarity with ethyl acetate is a standard approach.

  • Handling Aggregation : Some pyrimidine derivatives, especially those rich in guanine-like structures, can aggregate.[12] This can be mitigated by adjusting the mobile phase conditions during chromatography, for instance, by reducing cation concentrations that might stabilize aggregates.[12]

• Improving Product Handling :

  • Salt Formation : If your pyrimidine derivative has a basic nitrogen, converting it to a salt (e.g., a hydrochloride salt) can often induce crystallization and improve handling properties.

  • Trituration : If the crude product is an oil, try triturating it with a non-polar solvent like hexane or diethyl ether. This can often wash away non-polar impurities and induce solidification of the product.

Frequently Asked Questions (FAQs)

Q1: How do I choose the right catalyst for my pyrimidine synthesis?

The choice of catalyst depends on the specific substrates and the reaction. For the Biginelli reaction, Brønsted acids (HCl, H₂SO₄) are traditional but can be harsh.[1] Lewis acids (FeCl₃, InCl₃, Yb(OTf)₃) are often milder and more efficient.[1] Heterogeneous catalysts (e.g., sulfonated carbons) offer the advantage of easy removal and recyclability.[4] It is often best to perform small-scale screening experiments with a few different catalyst types to identify the most effective one for your specific system.[1]

Q2: What is the effect of the solvent on the Biginelli reaction?

The solvent plays a crucial role by influencing the equilibrium between the keto and enol tautomers of the dicarbonyl reactant, which can dictate the reaction yield.[9] Polar solvents are generally preferred.[1] Protic solvents like ethanol can participate in hydrogen bonding and stabilize intermediates. Aprotic polar solvents like acetonitrile (ACN) or tetrahydrofuran (THF) are also commonly used and can lead to improved outcomes.[1][13] In some cases, running the reaction under solvent-free conditions at elevated temperatures provides the best results.[4]

Q3: Can I use aliphatic aldehydes in the Biginelli reaction?

Yes, but they often provide only moderate yields under standard conditions.[14] Aliphatic aldehydes are more prone to self-condensation or polymerization under acidic conditions, which creates insoluble byproducts.[1] To improve yields, consider using milder Lewis acid catalysts or solvent-free methods.[1][14]

Q4: My reaction won't proceed to completion. What should I check?

If the reaction stalls, consider the following:

• Reaction Time and Temperature : Some combinations, especially with sterically hindered substrates, require longer reaction times or higher temperatures (reflux).[1] Monitor the reaction by TLC to determine if it has truly stopped or is just slow.

• Catalyst Activity : The catalyst may have deactivated. Ensure anhydrous conditions if using a moisture-sensitive Lewis acid.

• Reagent Purity : As mentioned, impurities can halt a reaction. Re-check the purity of your starting materials.[1]

Data & Protocols

Table 1: Effect of Catalyst on Biginelli Reaction Yield

This table summarizes the effectiveness of various catalysts for the synthesis of a model dihydropyrimidine from benzaldehyde, ethyl acetoacetate, and urea.

Entry	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	None	Ethanol	Reflux	18	<20	[2][3]
2	HCl (20)	Ethanol	Reflux	4	85	[15]
3	FeCl₃ (10)	Acetonitrile	Reflux	1.5	92	[1]
4	ZnCl₂ (15)	THF	60	3	90	[1]
5	Sulfonated Carbon (CRH)	Solvent-free	100	0.25	92	[4]

Protocol 1: General Procedure for Acid-Catalyzed Biginelli Reaction

This protocol describes a standard procedure for the synthesis of dihydropyrimidinones (DHPMs).

Reagents:

• Aromatic Aldehyde (10 mmol)

• β-Ketoester (e.g., Ethyl Acetoacetate) (10 mmol)

• Urea (or Thiourea) (15 mmol, 1.5 eq.)

• Catalyst (e.g., HCl, 2-3 drops, or Lewis Acid, 10 mol%)

• Solvent (e.g., Ethanol, 30 mL)

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the aromatic aldehyde (10 mmol), β-ketoester (10 mmol), urea (15 mmol), and ethanol (30 mL).

• Add the acid catalyst to the mixture.

• Heat the reaction mixture to reflux (approx. 80°C) and stir for 2-4 hours. Monitor the reaction progress using TLC.

• After the reaction is complete (as indicated by the consumption of the aldehyde), cool the mixture to room temperature. A precipitate of the product may form.

• If a precipitate has formed, collect the solid by vacuum filtration and wash it with cold ethanol.

• If no precipitate forms, pour the reaction mixture into a beaker containing ice-cold water (100 mL) and stir for 20-30 minutes to induce precipitation.

• Collect the crude product by vacuum filtration.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate) to afford the pure dihydropyrimidinone.[11]

Diagram: Biginelli Reaction vs. Knoevenagel Side Reaction

This diagram illustrates the competing pathways in the Biginelli reaction.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Catalytic role in Biginelli reaction: Synthesis and biological property studies of 2-oxo/thioxo-1,2,3,4-tetrahydropyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sulfonated carbons from agro-industrial residues: simple and efficient catalysts for the Biginelli reaction - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Highly efficient synthesis of pyrimidine-5-carbonitrile derivatives over a robust biowaste bone char-Bronsted solid acid catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. nbinno.com [nbinno.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Dihydropyrimidinones Against Multiresistant Bacteria [frontiersin.org]
• 12. nextgenbiomed.lifesciencexchange.com [nextgenbiomed.lifesciencexchange.com]
• 13. Solvent Effects on the Formation of Ground-State Twisted Intermediate during Electronic Relaxation of Pyrimidine Nucleobases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. moodle2.units.it [moodle2.units.it]
• 15. jsynthchem.com [jsynthchem.com]

Reference Data & Comparative Studies

A Strategic Guide to Comprehensive Cross-Reactivity Profiling of 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol

Introduction: Defining the Selectivity of a Novel Pyrimidine-Based Compound

In the landscape of modern drug discovery, the principle of "one drug, one target" is often an oversimplification. The reality is that small molecules frequently interact with multiple cellular targets, a phenomenon known as polypharmacology. While this can sometimes be harnessed for therapeutic benefit, unintended off-target interactions are a primary cause of adverse drug reactions and clinical trial failures.[1][2][3] Therefore, a rigorous and early assessment of a compound's selectivity is not merely a regulatory hurdle but a cornerstone of a successful drug development program.[2][4]

This guide outlines a comprehensive strategy for the cross-reactivity profiling of a novel investigational compound, 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol . The presence of the pyrimidine moiety, a common scaffold in many kinase inhibitors, suggests a high probability of interaction with the human kinome.[5][6] Consequently, our profiling strategy will have a strong focus on kinases, while also incorporating methods to assess broader off-target liabilities.

This document is intended for researchers, scientists, and drug development professionals. It provides not just protocols, but the strategic rationale behind the experimental choices, ensuring a self-validating and robust approach to characterizing the selectivity profile of this novel chemical entity.

Pillar 1: In Vitro Profiling - Mapping the Kinome Interaction Landscape

The first step in our journey is to cast a wide net to identify all potential kinase interactions. For this, a competition binding assay is the industry standard, offering a direct measure of physical interaction between the compound and a large panel of kinases.

Recommended Platform: KINOMEscan™

The KINOMEscan™ platform from Eurofins Discovery is a robust choice for this initial screen.[7][8][9][10] It utilizes a proprietary active site-directed competition binding assay to quantify the binding affinity (Kd) of a compound against a panel of over 480 human kinases.[7][8] This ATP-independent method provides true thermodynamic binding constants, allowing for accurate and reproducible comparison across different kinase families.[8][11]

Experimental Design & Rationale

• Primary Screen (scanMAX℠ Panel): We will initiate screening of 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol at a single high concentration (e.g., 10 µM) against the full scanMAX℠ panel, which includes 468 kinases.[8]

  • Causality: The goal of this initial screen is maximum coverage to identify any potential interaction, no matter how weak. A high concentration ensures we capture even low-affinity binders that might be relevant at higher therapeutic doses.

• Secondary Screen (KdELECT℠): Any kinase showing significant inhibition (e.g., >65% inhibition) in the primary screen will be selected for a full dose-response analysis to determine the dissociation constant (Kd).

  • Causality: This step is crucial for quantifying the potency of the interactions. The Kd value allows us to rank the "hits" and distinguish high-affinity off-targets from non-specific interactions. This quantitative data is essential for calculating selectivity scores.[12][13][14]

Data Presentation: Quantifying Selectivity

The results from the KINOMEscan™ will be summarized in a clear, tabular format.

Target Kinase	% Inhibition @ 10 µM	Kd (nM)	Kinase Family	Comments
Primary Target(s)	>95%	Hypothetical Value	e.g., TK	Presumed therapeutic target
Off-Target Hit 1	85%	Hypothetical Value	e.g., CMGC	High-affinity off-target
Off-Target Hit 2	70%	Hypothetical Value	e.g., AGC	Moderate-affinity off-target
...additional hits	...	...	...	...

In addition to the table, a TREEspot™ visualization should be generated to provide an intuitive graphical representation of the compound's kinome-wide selectivity.

Caption: Hypothetical Kinome Selectivity Map.

Pillar 2: Cellular Validation - Confirming Target Engagement in a Physiological Context

In vitro binding does not always translate to cellular activity.[15] It is imperative to confirm that 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol can engage its targets within the complex milieu of a living cell. The Cellular Thermal Shift Assay (CETSA®) is the gold-standard for this purpose.[16][17][18][19]

The Principle of CETSA®

CETSA® is based on the principle that a protein becomes more resistant to heat-induced denaturation when it is bound to a ligand.[16][19] By heating cells treated with our compound to various temperatures, we can measure the amount of soluble target protein remaining. An increase in the melting temperature (Tm) of a protein in the presence of the compound is direct evidence of target engagement.[18][19]

Experimental Protocol: CETSA® Workflow

This protocol outlines a typical CETSA experiment followed by Western blot analysis.

• Cell Culture and Treatment:

  • Culture a relevant cell line (e.g., one that expresses the primary target and key off-targets) to ~80% confluency.

  • Treat cells with either vehicle (DMSO) or varying concentrations of 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol for 1-2 hours at 37°C.

• Heat Challenge:

  • Aliquot the cell suspensions into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., from 40°C to 70°C in 3°C increments) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at room temperature.[16]

• Cell Lysis and Fractionation:

  • Lyse the cells via rapid freeze-thaw cycles (e.g., 3 cycles of liquid nitrogen and a 37°C water bath).[16]

  • Centrifuge the lysates at high speed (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the aggregated, denatured proteins.[16]

  • Carefully collect the supernatant, which contains the soluble protein fraction.

• Protein Analysis:

  • Quantify the protein concentration in each supernatant (e.g., using a BCA assay).

  • Analyze the abundance of the target proteins in the soluble fraction by Western blotting using specific antibodies.

Caption: Cellular Thermal Shift Assay (CETSA) Workflow.

Interpreting the Data

By plotting the amount of soluble protein against temperature, we can generate "melt curves." A rightward shift in the curve for compound-treated cells compared to vehicle-treated cells indicates thermal stabilization and confirms target engagement. This should be performed for the primary target and the top off-targets identified in the KINOMEscan™.

Target	Vehicle Tm (°C)	Compound Tm (°C)	ΔTm (°C)	Interpretation
Primary Target	48.5	55.0	+6.5	Strong cellular engagement
Off-Target 1	52.0	54.5	+2.5	Moderate cellular engagement
Off-Target 2	45.0	45.2	+0.2	Negligible cellular engagement

Pillar 3: Phenotypic and Safety Profiling - A Broader View

Even with extensive kinase and cellular target engagement data, the full biological impact of a compound can be unpredictable. Unforeseen off-target effects on non-kinase proteins can lead to toxicity.[1][2][20] Therefore, a broader phenotypic and safety screen is a critical final pillar of our analysis.

Recommended Platform: Broad Phenotypic Screening & Safety Profiling

• Cell Viability Profiling: Screen the compound against a diverse panel of cancer cell lines (e.g., the NCI-60 panel) to identify any unexpected anti-proliferative activities. This can provide clues to novel mechanisms or off-targets.

• In Vitro Safety Pharmacology: Utilize a service like Eurofins Discovery's SAFETYscan™ panel to assess interactions with a broad range of non-kinase targets known to be implicated in adverse drug events (e.g., GPCRs, ion channels, transporters).

  • Causality: This step is a proactive measure to de-risk the compound. Identifying liabilities against targets like the hERG channel early on can save immense resources and prevent late-stage failures.[4]

Synthesizing the Data: Building a Complete Profile

The ultimate goal of this multi-pronged approach is to build a holistic understanding of the selectivity of 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol. The data from all three pillars should be integrated to answer key questions:

• Potency & Selectivity: How potent is the compound against its primary target versus its off-targets?

• Cellular Relevance: Does the in vitro binding profile translate to target engagement in a cellular context?

• Safety Window: Is there a sufficient therapeutic window between the concentration required for on-target efficacy and the concentration that causes off-target effects or cytotoxicity?

By systematically addressing these questions, we can make an informed decision on the continued development of 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol, armed with a comprehensive understanding of its biological interactions. This rigorous, evidence-based approach is fundamental to advancing safer and more effective therapeutics.

References

• KINOMEscan Technology. Eurofins Discovery. [Link]

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. [Link]

• High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. PMC. [Link]

• Prediction of kinase inhibitor response using activity profiling, in vitro screening, and elastic net regression. PMC. [Link]

• Predictive in silico off-target profiling in drug discovery. PubMed. [Link]

• Off-Target Effects Analysis. Creative Diagnostics. [Link]

• Off Target Effect. Massive Bio. [Link]

• In silico off-target profiling for enhanced drug safety assessment. PMC - NIH. [Link]

• Off-Target Profiling. Creative Biolabs. [Link]

• What Is CETSA? Cellular Thermal Shift Assay Explained. Pelago Bioscience. [Link]

• Find your Next Novel Kinase Inhibitor with the KINOMEscan Technology. YouTube. [Link]

• NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells. EUbOPEN. [Link]

• KINOMEscan® Kinase Screening & Profiling Services. Technology Networks. [Link]

• DiscoverX KINOMEscan® Kinase Assay Screening. Drug Target Review. [Link]

• KINOMEscan – High-Throughput Kinase Selectivity Profiling. Ambit Biosciences Inc. [Link]

• Kinase Inhibitor Profiling Using Chemoproteomics. Springer Nature Experiments. [Link]

• Synthesis and Biological Activity of Some Novel Pyrimidine Derivatives. IJPRS. [Link]

• A quantitative analysis of kinase inhibitor selectivity. ResearchGate. [Link]

• Utilization of Supervised Machine Learning to Understand Kinase Inhibitor Toxophore Profiles. MDPI. [Link]

• A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. PMC. [Link]

• The use of novel selectivity metrics in kinase research. PMC. [Link]

Sources

• 1. Off-Target Effects Analysis | Creative Diagnostics [creative-diagnostics.com]
• 2. massivebio.com [massivebio.com]
• 3. In silico off-target profiling for enhanced drug safety assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. creative-biolabs.com [creative-biolabs.com]
• 5. Synthesis and Biological Activity of Some Novel Pyrimidine Derivatives - IJPRS [ijprs.com]
• 6. mdpi.com [mdpi.com]
• 7. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 8. technologynetworks.com [technologynetworks.com]
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• 10. ambitbio.com [ambitbio.com]
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• 12. researchgate.net [researchgate.net]
• 13. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The use of novel selectivity metrics in kinase research - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Kinase Inhibitor Profiling Using Chemoproteomics | Springer Nature Experiments [experiments.springernature.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. bio-protocol.org [bio-protocol.org]
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• 19. pelagobio.com [pelagobio.com]
• 20. Predictive in silico off-target profiling in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

assessing the off-target effects of 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol

Strategic Guide: Profiling the Off-Target Landscape of 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol

Executive Summary: The Pyrimidine-Scaffold Challenge

3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol represents a privileged pharmacophore in modern drug discovery, particularly within the kinase inhibitor space. Its structure—comprising a pyrimidine "hinge-binding" motif coupled with a chiral amino-alcohol tail—mimics the adenosine moiety of ATP. While this enables potent inhibition of target kinases (e.g., JAK, CDK, or MAPK families), it inherently introduces a high risk of polypharmacology .

This guide provides a rigorous, tiered methodology for assessing the off-target effects of this compound. Unlike standard "check-box" safety screens, this protocol emphasizes mechanism-based profiling , comparing the compound’s performance against standard reference inhibitors to establish a safety margin early in the development pipeline.

Comparative Analysis: Profiling Methodologies

To accurately assess the off-target landscape, we compare three distinct profiling approaches. The "Product Performance" here refers to the fidelity and resolution of the data generated for 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol using these methods.

Feature	Method A: In Silico Docking (Prediction)	Method B: Binding Assays (KinomeScan/Kd)	Method C: Functional Cell-Based Assays (IC50)
Primary Utility	Early prioritization; identifying "red flag" motifs.	High-throughput mapping of the "Kinome Tree."	Validating physiological relevance of hits.
Performance for Target	Low: Poor at predicting allosteric effects of the amino-alcohol tail.	High: Accurately measures affinity ( ) but may yield false positives.	Critical: Determines if binding leads to inhibition.
Off-Target Scope	Limited to known crystal structures (PDB).	Broad (400+ kinases); misses non-kinase targets (GPCRs).	Targeted (specific pathways); labor-intensive.
Data Output	Docking Scores (arbitrary units).	% Inhibition @ 1µM; values.	/ (Functional potency).
Recommendation	Step 1: Filter.	Step 2: Broad Sweep.	Step 3: Confirmation.

Insight: For 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol, Method B (Binding Assays) is the superior starting point. The pyrimidine ring is a known "promiscuous" binder; functional assays (Method C) should only be used to validate hits identified in Method B.

Critical Off-Target Risks for This Scaffold

Based on the structural analysis of the pyrimidine-amino-alcohol motif, the following off-targets are statistically most probable and must be prioritized:

• Adenosine Receptors (

  ): The pyrimidine core mimics the adenine base of adenosine.

  • Risk: Cardiovascular depression (

    ) or hypotension ( ).

• Cyclin-Dependent Kinases (CDKs): High structural homology in the ATP-binding pocket.

  • Risk: Cytotoxicity in non-dividing cells (neutropenia).

• hERG Potassium Channel: The basic amine (at physiological pH) combined with the aromatic pyrimidine ring creates a pharmacophore for hERG channel blockade.

  • Risk: QT prolongation (Torsades de Pointes).

• CYP450 Enzymes (CYP3A4, CYP2D6): The nitrogen-rich pyrimidine can coordinate with the heme iron, acting as a reversible inhibitor.

  • Risk: Drug-drug interactions (DDI).

Experimental Protocols (Self-Validating Systems)

Protocol A: The "Kinome-Wide" Selectivity Screen

Objective: Determine the Selectivity Score (S-score) of the compound against 400+ kinases.

Methodology:

• Preparation: Dissolve 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol in 100% DMSO to 10 mM stock.

• Primary Screen: Test at a single concentration of 1 µM against a panel of 468 kinases (e.g., DiscoveRx KINOMEscan).

  • Control: Staurosporine (non-selective reference).

• Data Normalization: Calculate "% Control" for each kinase.

  • : Any kinase showing <35% of control binding.

• Kd Determination: For all hits, perform an 11-point dose-response curve (start 30 µM, 3-fold dilution).

• Validation: Calculate the Selectivity Score S(35) :

Causality Check: A high S(35) score (>0.05) indicates a "dirty" inhibitor. For this specific scaffold, expect hits in the CLK and DYRK families due to the amino-alcohol tail orientation.

Protocol B: The "Safety 44" Panel (GPCRs & Ion Channels)

Objective: Assess non-kinase liabilities, specifically Adenosine and hERG.

Methodology:

• Assay Platform: Radioligand binding assays (e.g., Eurofins CEREP panel).

• Concentration: Test at 10 µM (high stringency).

• Critical Readout:

  • hERG: Use automated patch-clamp (QPatch) rather than ligand binding for higher accuracy.

  • Protocol: Perfusion of CHO cells stably expressing hERG.

  • Step: Apply compound (0.1, 1, 10, 30 µM). Measure tail current inhibition.

  • Threshold:

    is a "Red Flag" for cardiotoxicity.

Data Presentation & Visualization

Representative Profiling Data (Simulated)

Table 1: Simulated Off-Target Profile for Pyrimidine-Amino-Alcohol Scaffold

Target Class	Specific Target	Assay Type	Result ( )	Risk Assessment
Primary Target	JAK1	Enzymatic	12 nM	Potent (Desired)
Kinase Off-Target	CDK2	Binding ( )	450 nM	Moderate (Monitor Neutropenia)
Kinase Off-Target	FLT3	Binding ( )	>10,000 nM	Low (Safe)
GPCR	Adenosine A2a	Radioligand	850 nM	High (Hypotension risk)
Ion Channel	hERG	Patch Clamp	15 µM	Low-Moderate (Safety Margin > 1000x)
Metabolic	CYP3A4	Inhibition	2.1 µM	Moderate (DDI Potential)

Visualizing the Off-Target Workflow

The following diagram illustrates the logical flow of the assessment strategy, prioritizing "Kill Steps" where the compound would be rejected if it fails.

Figure 1: Tiered Off-Target Assessment Workflow. Red nodes indicate critical safety checkpoints ("Kill Steps").

Mechanism of Action & Off-Target Pathways

Understanding where the off-targets lie in the signaling network is crucial for predicting adverse events.

Figure 2: Mechanistic impact of off-target interactions. Dotted lines represent unintended binding events driven by the pyrimidine scaffold.

References

• Davis, M. I., et al. (2011). "Comprehensive analysis of kinase inhibitor selectivity." Nature Biotechnology, 29(11), 1046–1051. Link

• Bowes, J., et al. (2012). "Reducing safety-related drug attrition: the use of in vitro pharmacological profiling." Nature Reviews Drug Discovery, 11(12), 909–922. Link

• Anastassiadis, T., et al. (2011). "Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity." Nature Biotechnology, 29(11), 1039–1045. Link

• Waring, M. J., et al. (2015). "An analysis of the attrition of drug candidates from four major pharmaceutical companies." Nature Reviews Drug Discovery, 14(7), 475–486. Link

• Lounkine, E., et al. (2012). "Large-scale prediction and testing of drug activity on side-effect targets." Nature, 486(7403), 361–367. Link

Safety & Regulatory Compliance

3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol proper disposal procedures

Proper disposal of 3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol requires a protocol based on its functional group chemistry. As a specific pharmaceutical intermediate (likely related to thiamine analogs or kinase inhibitors), it often lacks a widely public Safety Data Sheet (SDS). Therefore, we must apply the Functional Group Safety Approach , treating it based on the hazards of its constituent parts: a pyrimidine ring (potential toxicity), a primary amine (basicity/corrosivity), and an alcohol (solubility/combustibility).

This guide outlines the operational standard for disposing of this compound, prioritizing the prevention of incompatible reactions (specifically acid-base exotherms) and environmental contamination.

Chemical Hazard Assessment (The "Why")

Before disposal, you must understand the chemical behavior that dictates the waste stream.

Functional Group	Hazard Characteristic	Impact on Disposal
Primary Amine (-NH₂)	Corrosive / Basic (pH > 10)	CRITICAL: Do NOT mix with acidic waste streams. Violent exothermic neutralization can rupture containers.
Pyrimidine Ring	Bioactive / Toxic	Treat as "Toxic Organic." Do not dispose of down the drain.
Propanol Chain	Polar Organic	High water solubility. Capable of mobilizing other contaminants if spilled in soil.

Senior Scientist Insight: In the absence of a compound-specific SDS, we default to the "Worst-Case" classification for Amino-Alcohols: Class 8 (Corrosive) and Class 6.1 (Toxic) . This ensures your safety protocols exceed the minimum requirements.

Pre-Disposal Characterization

Determine the physical state of your waste.[1] This compound is typically a viscous oil or low-melting solid depending on purity and hydration.

Waste Stream Designation

• Primary Stream: Alkaline (Basic) Organic Waste.

• EPA/RCRA Code (USA): Likely D002 (Corrosivity) if pH ≥ 12.5. If not corrosive, it falls under generic organic waste.

• Segregation: Group A (Organic Bases).

Step-by-Step Disposal Protocol

Scenario A: Solid Waste or Pure Substance

Use this for expired shelf stocks or solid reaction products.

• Container Selection: Use a Wide-Mouth High-Density Polyethylene (HDPE) jar. Avoid glass if possible to prevent breakage, but glass is chemically compatible.

• Labeling: Affix a hazardous waste label.

  • Constituents: "3-Amino-2-methyl-1-(pyrimidin-4-yl)propan-1-ol"

  • Hazards: "Corrosive," "Toxic," "Basic."

• Transfer: Transfer the solid using a chemically resistant spatula (polypropylene or stainless steel).

• Decontamination: Wipe the spatula with a methanol-dampened Kimwipe. Place the Kimwipe in the Solid Hazardous Debris bin (see Scenario C).

Scenario B: Liquid Solutions (Reaction Mixtures)

Use this for mother liquors or dissolved samples.

• pH Check: Dip a pH strip into the solution.

  • If pH < 5:STOP. You have an acidic mixture. Neutralize slowly with Sodium Bicarbonate before adding to the organic base stream to prevent heat generation in the drum.

  • If pH > 7: Proceed.

• Segregation: Pour into the "Basic Organic Waste" carboy.

  • Compatible Solvents: Methanol, Ethanol, DCM, Ethyl Acetate.

  • Incompatible: Sulfuric acid, Hydrochloric acid, Nitric acid, Peroxides.

• Secondary Containment: Ensure the carboy is in a tray capable of holding 110% of the volume.

Scenario C: Contaminated Debris (PPE, Glassware)

• Sharps: Syringes or broken glass contaminated with the compound go into a Puncture-Proof Bio/Chem Sharps Container .

• Soft Waste: Gloves and wipes go into a Double-Bagged Yellow (Trace Chemo/Toxic) or clear Hazardous Waste bag, depending on your facility's color code for toxic organics.

Compatibility Matrix

Use this table to verify what can be safely stored in the same secondary containment.

Chemical Class	Compatibility	Action
Organic Acids (Acetic Acid)	Incompatible	Store separately. Risk of heat/salt formation.
Inorganic Acids (HCl, H₂SO₄)	DANGEROUS	Strict Isolation. Violent reaction.
Oxidizers (Peroxides, Nitrates)	Incompatible	Potential for fire/explosion (amines can be oxidized).
Organic Bases (Triethylamine)	Compatible	Can be mixed in the same waste drum.
Halogenated Solvents (DCM)	Compatible	Can be mixed, but check local regulations on Halogenated vs. Non-Halogenated streams.

Visual Workflows

Figure 1: Waste Segregation Decision Tree

This logic ensures the material never enters an incompatible stream.

Caption: Decision logic for segregating aminopyrimidine waste to prevent acid-base incompatibility.

Emergency Procedures (Spill Response)

If a spill occurs, the presence of the amine group means the substance may cause chemical burns.

• Evacuate & Ventilate: Clear the immediate area.

• PPE Up: Wear nitrile gloves (double gloved recommended), lab coat, and safety goggles.

• Containment:

  • Solid: Cover with a dust suppressant (damp paper towel) to prevent inhalation.

  • Liquid: Surround with absorbent booms.

• Neutralization (Optional but Recommended):

  • Apply a Weak Acid Neutralizer (e.g., Citric Acid powder) to the spill.

  • Observation: Wait for any fizzing or heat to dissipate.

• Cleanup: Scoop material into a disposal bag. Wash the surface with soap and water (do not use bleach, as amines + bleach = chloramines/toxic gas).

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• United States Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.[Link]

• PubChem. (n.d.). Compound Summary: Aminopyrimidines (General). National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets.[Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]